Cas no 1690578-64-3 (4-(4,4,4-trifluorobutyl)piperidine)

• Product Name: 4-(4,4,4-trifluorobutyl)piperidine
• CAS No: 1690578-64-3
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• CID: 6279115
• PubChem ID: 67060876
• Update Time: 2025-05-23

4-(4,4,4-trifluorobutyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,4-trifluorobutyl)piperidine
• 1690578-64-3
• KEQWJSNSICZPPV-UHFFFAOYSA-N
• SCHEMBL1515258
• EN300-1931140

• Inchi： 1S/C9H16F3N/c10-9(11,12)5-1-2-8-3-6-13-7-4-8/h8,13H,1-7H2
• InChI Key： KEQWJSNSICZPPV-UHFFFAOYSA-N
• SMILES： FC(CCCC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 195.12348400g/mol
• Monoisotopic Mass: 195.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(4,4,4-trifluorobutyl)piperidine

4-(4,4,4-Trifluorobutyl)Piperidine: A Comprehensive Overview

The compound 4-(4,4,4-trifluorobutyl)piperidine (CAS No. 1690578-64-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a unique substituent at the 4-position. The substituent in question is trifluorobutyl, which introduces fluorine atoms into the structure. Fluorine substitution is known to significantly alter the physical and chemical properties of organic compounds, making this molecule particularly interesting for research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of fluorine atoms in 4-(4,4,4-trifluorobutyl)piperidine enhances its lipophilicity and stability, making it a promising candidate for applications in pharmaceuticals and advanced materials. For instance, fluorinated piperidines have been explored as potential leads in the development of new drugs targeting various therapeutic areas such as central nervous system disorders and cancer.

The synthesis of 4-(4,4,4-trifluorobutyl)piperidine involves a combination of nucleophilic substitution and alkylation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, has further enhanced the efficiency of this process. These advancements are crucial for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

In terms of pharmacological properties, 4-(4,4,4-trifluorobutyl)piperidine exhibits unique interactions with biological systems. Studies have shown that this compound can modulate ion channels and receptors due to its rigid structure and electron-withdrawing fluorine groups. Such properties make it a valuable tool in drug design and biochemistry research. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

The application of CAS No. 1690578-64-3 extends beyond pharmacology into materials science. Its high thermal stability and mechanical strength make it suitable for use in polymer composites and high-performance materials. Recent research has focused on incorporating this compound into polymeric matrices to enhance their mechanical properties without compromising flexibility. This dual functionality underscores the versatility of trifluorobutyl piperidine derivatives in addressing diverse industrial challenges.

Moreover, the environmental impact of trifluorobutyl piperidine has been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems. This information is critical for ensuring sustainable practices in the production and disposal of this compound.

In conclusion, CAS No. 1690578-64-3, or trifluorobutyl piperidine, is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full capabilities, this compound will undoubtedly contribute significantly to both academic advancements and industrial developments.